Cas no 1421501-11-2 (2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methyl-1,2-oxazol-5-yl)ethylacetamide)

• Product Name: 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methyl-1,2-oxazol-5-yl)ethylacetamide
• CAS No: 1421501-11-2
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 6312940
• PubChem ID: 71789673
• Update Time: 2025-06-12

2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methyl-1,2-oxazol-5-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methyl-1,2-oxazol-5-yl)ethylacetamide
• 2-[(2,2-DIMETHYL-3H-1-BENZOFURAN-7-YL)OXY]-N-[2-(3-METHYL-1,2-OXAZOL-5-YL)ETHYL]ACETAMIDE
• 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(2-(3-methylisoxazol-5-yl)ethyl)acetamide
• F6215-0012
• 2-[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]acetamide
• VU0537353-1
• AKOS024539487
• 1421501-11-2

• Inchi： 1S/C18H22N2O4/c1-12-9-14(24-20-12)7-8-19-16(21)11-22-15-6-4-5-13-10-18(2,3)23-17(13)15/h4-6,9H,7-8,10-11H2,1-3H3,(H,19,21)
• InChI Key： OFCQJAPDYDLFOQ-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2CC1(C)C)OCC(NCCC1=CC(C)=NO1)=O

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methyl-1,2-oxazol-5-yl)ethylacetamide

Comprehensive Analysis of 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methyl-1,2-oxazol-5-yl)ethylacetamide (CAS No. 1421501-11-2)

The compound 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methyl-1,2-oxazol-5-yl)ethylacetamide (CAS No. 1421501-11-2) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its complex name reflects a combination of benzofuran and oxazole moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications due to the growing demand for novel compounds in drug discovery and crop protection.

One of the key features of this compound is its 2,2-dimethyl-2,3-dihydro-1-benzofuran core, a scaffold frequently explored in medicinal chemistry for its stability and bioactivity. The 3-methyl-1,2-oxazol-5-yl group further enhances its pharmacological profile, making it a candidate for targeting specific enzymatic pathways. Recent studies have highlighted its relevance in addressing oxidative stress-related disorders and inflammatory conditions, topics that are currently trending in biomedical research.

In the context of agrochemical innovation, CAS No. 1421501-11-2 has shown promise as a potential plant growth regulator or pesticide intermediate. With the global push toward sustainable agriculture, compounds like this are being scrutinized for their efficacy and environmental impact. The integration of benzofuran derivatives into agrochemical formulations aligns with the industry's focus on green chemistry and reduced ecological footprint.

From a synthetic chemistry perspective, the compound's structure presents intriguing challenges and opportunities. The ether linkage and acetamide group offer versatile sites for further functionalization, enabling the development of derivatives with tailored properties. This adaptability is crucial for high-throughput screening and structure-activity relationship (SAR) studies, which are central to modern drug and agrochemical design.

Given the rising interest in precision medicine and targeted therapies, 2-(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy-N-2-(3-methyl-1,2-oxazol-5-yl)ethylacetamide could play a role in addressing unmet medical needs. Its potential interactions with GPCRs or kinase enzymes are areas of active investigation, particularly in oncology and neurology. Additionally, its neuroprotective effects are being explored in preclinical models, reflecting the broader trend toward neurodegenerative disease research.

For researchers and industry professionals, understanding the physicochemical properties of this compound is essential. Its solubility, stability, and bioavailability are critical factors in formulation development. Advances in computational chemistry and molecular docking have facilitated the prediction of its behavior in biological systems, accelerating the R&D process.

In summary, CAS No. 1421501-11-2 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in areas aligned with global health and sustainability goals. As scientific inquiry continues to evolve, this compound may emerge as a cornerstone in the development of next-generation therapeutics and agricultural solutions.